Cas no 149107-92-6 ((3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone)

(3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone structure
149107-92-6 structure
Product Name:(3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
CAS No:149107-92-6
MF:C20H21NO4
MW:339.38504576683
CID:65124
PubChem ID:15450026
Update Time:2025-04-18

(3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-1-Benzoyl-3-((2-methoxypropan-2-yl)oxy)-4-phenylazetidin-2-one
    • (3R-cis)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
    • (3R,4S)-1-benzoyl-3-(2-methoxypropan-2-yloxy)-4-phenylazetidin-2-one
    • (3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
    • (3R,4S)-3-(1-methoxy-1-methylethoxy)-4-phenyl-1-(phenylcarbonyl)azetidin-2-one
    • DTXSID60572894
    • SCHEMBL3079099
    • 149107-92-6
    • (3R,4S)-1-Benzoyl-3-[(2-methoxypropan-2-yl)oxy]-4-phenylazetidin-2-one
    • Inchi: 1S/C20H21NO4/c1-20(2,24-3)25-17-16(14-10-6-4-7-11-14)21(19(17)23)18(22)15-12-8-5-9-13-15/h4-13,16-17H,1-3H3/t16-,17+/m0/s1
    • InChI Key: SVGIEMHCAPRHEZ-DLBZAZTESA-N
    • SMILES: O(C(C)(C)OC)[C@H]1C(N(C(C2C=CC=CC=2)=O)[C@H]1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 339.14713
  • Monoisotopic Mass: 339.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.22
  • Melting Point: 89-94 ºC
  • Boiling Point: 459.6 °C at 760 mmHg
  • Flash Point: 459.6 °C at 760 mmHg
  • Refractive Index: 1.595
  • PSA: 55.84

(3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone Pricemore >>

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